Cas no 1825392-01-5 (Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate)

Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate structure
1825392-01-5 structure
Product Name:Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
CAS No:1825392-01-5
MF:C11H9ClO3S
MW:256.705361127853
MDL:MFCD29044877
CID:2503040
PubChem ID:92042926
Update Time:2024-11-04

Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
    • AK174223
    • DS-8680
    • Ethyl7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
    • Benzo[b]thiophene-2-carboxylic acid, 7-chloro-3-hydroxy-, ethyl ester
    • AYC39201
    • DB-157880
    • CS-0163121
    • AKOS025396668
    • 1825392-01-5
    • C73526
    • ethyl 7-chloro-3-hydroxy-1-benzothiophene-2-carboxylate
    • MDL: MFCD29044877
    • Inchi: 1S/C11H9ClO3S/c1-2-15-11(14)10-8(13)6-4-3-5-7(12)9(6)16-10/h3-5,13H,2H2,1H3
    • InChI Key: VVZADVLESMRACU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(=C(C(=O)OCC)SC=21)O

Computed Properties

  • Exact Mass: 255.9960930g/mol
  • Monoisotopic Mass: 255.9960930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 376.3±37.0 °C at 760 mmHg
  • Flash Point: 181.4±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Security Information

Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Pricemore >>

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